Cas no 2415644-60-7 (9-(2-Methoxyethyl)-N-(3-methoxyphenyl)-9H-purin-6-amine)

• Product Name: 9-(2-Methoxyethyl)-N-(3-methoxyphenyl)-9H-purin-6-amine
• CAS No: 2415644-60-7
• MF: C₁₅H₁₇N₅O₂
• MW: 299.327782392502
• CID: 5311172
• PubChem ID: 155799284
• Update Time: 2025-10-21

9-(2-Methoxyethyl)-N-(3-methoxyphenyl)-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• 2415644-60-7
• AKOS040731537
• 9-(2-methoxyethyl)-N-(3-methoxyphenyl)-9H-purin-6-amine
• F6796-0353
• 9-(2-Methoxyethyl)-N-(3-methoxyphenyl)-9H-purin-6-amine

• Inchi： 1S/C15H17N5O2/c1-21-7-6-20-10-18-13-14(16-9-17-15(13)20)19-11-4-3-5-12(8-11)22-2/h3-5,8-10H,6-7H2,1-2H3,(H,16,17,19)
• InChI Key： PIVGKEJDHJAHGM-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2NC2=CC=CC(OC)=C2)N(CCOC)C=1

Computed Properties

• Exact Mass: 299.13822480g/mol
• Monoisotopic Mass: 299.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.1Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 503.9±60.0 °C(Predicted)
• pka: 2.76±0.10(Predicted)

Additional information on 9-(2-Methoxyethyl)-N-(3-methoxyphenyl)-9H-purin-6-amine

9-(2-Methoxyethyl)-N-(3-methoxyphenyl)-9H-purin-6-amine (CAS No. 2415644-60-7)

The compound 9-(2-Methoxyethyl)-N-(3-methoxyphenyl)-9H-purin-6-amine, identified by the CAS registry number CAS No. 2415644-60-7, is a structurally complex organic molecule belonging to the purine class of heterocyclic compounds. Purines are a fundamental class of organic compounds that play significant roles in various biological processes, including DNA synthesis, energy transfer, and signal transduction. The presence of methoxy groups in this compound suggests potential applications in pharmacology and medicinal chemistry, where such functional groups are often associated with improved bioavailability and pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the precise construction of molecules like 9-(2-Methoxyethyl)-N-(3-methoxyphenyl)-9H-purin-6-amine. Researchers have employed innovative methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process. These techniques not only enhance the efficiency of synthesis but also minimize environmental impact, aligning with the principles of green chemistry. The incorporation of methoxy groups at specific positions on the purine ring has been shown to modulate the compound's physicochemical properties, making it a promising candidate for drug development.

From a pharmacological perspective, 9-(2-Methoxyethyl)-N-(3-methoxyphenyl)-9H-purin-6-amine exhibits intriguing bioactivity profiles. Studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways, suggesting its utility in anti-inflammatory therapies. Additionally, preclinical data indicate that this compound may possess antiproliferative effects against certain cancer cell lines, highlighting its potential in oncology research. The methoxy substituents are believed to contribute to these activities by enhancing receptor binding affinity and stabilizing the molecule's conformation.

The application of computational chemistry tools has further elucidated the molecular mechanisms underlying the activity of CAS No. 2415644-60-7. Molecular docking studies have revealed favorable interactions between this compound and target proteins, providing insights into its mode of action. Furthermore, quantum chemical calculations have provided detailed information about the electronic structure of the molecule, which is critical for understanding its reactivity and stability under physiological conditions.

In terms of therapeutic applications, 9-(2-Methoxyethyl)-N-(3-methoxyphenyl)-9H-purin-6-amine holds promise as a lead compound for drug discovery programs targeting chronic inflammatory diseases and cancer. Its unique combination of structural features makes it a valuable asset for medicinal chemists seeking to develop novel therapeutic agents. Ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its safety profile in preclinical models.

In conclusion, the compound CAS No. 2415644-60-7, or 9-(2-Methoxyethyl)-N-(3-methoxyphenyl)-9H-purin-6-amine, represents a significant advancement in the field of purine-based drug discovery. With its unique structure, promising bioactivity profiles, and potential for further optimization, this compound stands at the forefront of modern medicinal chemistry research.